Cas no 2361636-18-0 (Tert-butyl 7-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate)
Tert-butyl 7-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 7-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate
- 2361636-18-0
- EN300-7350806
- Tert-butyl 7-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate
-
- Inchi: 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-9-10(8-14)7-13(15)5-4-6-13/h10H,4-9,14H2,1-3H3
- InChI Key: CABWHXNYWRSZPR-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CC(CN)CC21CCC2)=O
Computed Properties
- Exact Mass: 240.183778013g/mol
- Monoisotopic Mass: 240.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 55.6Ų
Tert-butyl 7-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7350806-0.05g |
tert-butyl 7-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate |
2361636-18-0 | 95.0% | 0.05g |
$1140.0 | 2025-03-11 | |
| Enamine | EN300-7350806-0.1g |
tert-butyl 7-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate |
2361636-18-0 | 95.0% | 0.1g |
$1195.0 | 2025-03-11 | |
| Enamine | EN300-7350806-0.25g |
tert-butyl 7-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate |
2361636-18-0 | 95.0% | 0.25g |
$1249.0 | 2025-03-11 | |
| Enamine | EN300-7350806-0.5g |
tert-butyl 7-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate |
2361636-18-0 | 95.0% | 0.5g |
$1302.0 | 2025-03-11 | |
| Enamine | EN300-7350806-1.0g |
tert-butyl 7-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate |
2361636-18-0 | 95.0% | 1.0g |
$1357.0 | 2025-03-11 | |
| Enamine | EN300-7350806-2.5g |
tert-butyl 7-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate |
2361636-18-0 | 95.0% | 2.5g |
$2660.0 | 2025-03-11 | |
| Enamine | EN300-7350806-5.0g |
tert-butyl 7-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate |
2361636-18-0 | 95.0% | 5.0g |
$3935.0 | 2025-03-11 | |
| Enamine | EN300-7350806-10.0g |
tert-butyl 7-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate |
2361636-18-0 | 95.0% | 10.0g |
$5837.0 | 2025-03-11 |
Tert-butyl 7-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on Tert-butyl 7-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate
Tert-butyl 7-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate: A Comprehensive Overview
The compound Tert-butyl 7-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate, with the CAS number 2361636-18-0, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique spirocyclic structure, which consists of a spiro[3.4]octane framework fused with a tertiary butyl group and an aminomethyl substituent. The presence of the spiro ring system and the amino group makes this compound particularly interesting for its potential applications in drug design and material science.
Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to mimic complex biological structures and interact with target proteins in a highly specific manner. The spiro[3.4]octane framework in this compound provides a rigid structure that can be exploited for designing molecules with improved bioavailability and selectivity. Furthermore, the tertiary butyl group enhances the hydrophobicity of the molecule, which can be advantageous in drug delivery systems where lipophilic properties are desired.
The amino group attached to the spiro ring introduces additional functionality, enabling this compound to participate in various chemical reactions such as amidation, alkylation, and cyclization. These reactions can be used to modify the molecule further, potentially leading to the development of new bioactive agents. For instance, researchers have explored the use of similar compounds as scaffolds for creating peptide mimetics, which are known for their ability to inhibit enzyme activity and modulate cellular signaling pathways.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, ring-closing metathesis, and oxidation reactions. The synthesis strategy typically begins with the preparation of an intermediate amine, which is then subjected to reductive amination to form the spirocyclic core. Subsequent steps involve functionalization of the spiro ring with the tertiary butyl group and carboxylic acid moiety.
Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound. Such enantiopure derivatives are highly valuable in chiral recognition studies and enantioselective catalysis. Moreover, computational chemistry tools have been employed to predict the electronic properties and conformational flexibility of this compound, providing insights into its potential interactions with biological targets.
The applications of Tert-butyl 7-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate extend beyond traditional pharmaceuticals. Its unique structure makes it a promising candidate for use in materials science, particularly in the development of advanced polymers and self-healing materials. The amino group can serve as a reactive site for cross-linking reactions, while the spiro ring provides structural integrity to the resulting materials.
In conclusion, Tert-butyl 7-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate represents a versatile platform for exploring novel chemical entities with diverse functional groups and applications. Its spirocyclic architecture, combined with functional substituents like the amino group and tertiary butyl group, positions it as a valuable tool in both academic research and industrial development.
2361636-18-0 (Tert-butyl 7-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)